Cas no 1418273-52-5 (3-Iodo-1-(trifluoromethyl)-1H-pyrazole)
3-Iodo-1-(trifluoromethyl)-1H-pyrazole is a fluorinated heterocyclic compound featuring a reactive iodine substituent and a trifluoromethyl group on the pyrazole ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing trifluoromethylated pyrazole motifs. The iodine atom allows for further functionalization via cross-coupling reactions, enhancing its utility in medicinal chemistry and material science. Its stability and compatibility with various reaction conditions make it a preferred choice for constructing complex molecules. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity in derived compounds, supporting applications in drug discovery and specialty chemical development.
1418273-52-5 structure
Product Name:3-Iodo-1-(trifluoromethyl)-1H-pyrazole
CAS No:1418273-52-5
MF:C4H2F3IN2
MW:261.971763134003
MDL:MFCD28402592
CID:4699428
PubChem ID:130848753
Update Time:2025-06-09
3-Iodo-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-1-(trifluoromethyl)-1H-pyrazole
-
- MDL： MFCD28402592
- Inchi： 1S/C4H2F3IN2/c5-4(6,7)10-2-1-3(8)9-10/h1-2H
- InChI Key： JLIWHOOOWFGJBD-UHFFFAOYSA-N
- SMILES： IC1C=CN(C(F)(F)F)N=1
Computed Properties
- Exact Mass: 261.92148 g/mol
- Monoisotopic Mass: 261.92148 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 17.8
- Molecular Weight: 261.97
3-Iodo-1-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1192374-1g |
3-Iodo-1-(trifluoromethyl)pyrazole |
1418273-52-5 | 95% | 1g |
$1085 | 2024-07-19 | |
| Enamine | EN300-25019840-0.05g |
3-iodo-1-(trifluoromethyl)-1H-pyrazole |
1418273-52-5 | 95% | 0.05g |
$293.0 | 2024-06-19 | |
| Enamine | EN300-25019840-0.1g |
3-iodo-1-(trifluoromethyl)-1H-pyrazole |
1418273-52-5 | 95% | 0.1g |
$437.0 | 2024-06-19 | |
| Enamine | EN300-25019840-0.25g |
3-iodo-1-(trifluoromethyl)-1H-pyrazole |
1418273-52-5 | 95% | 0.25g |
$623.0 | 2024-06-19 | |
| Enamine | EN300-25019840-0.5g |
3-iodo-1-(trifluoromethyl)-1H-pyrazole |
1418273-52-5 | 95% | 0.5g |
$980.0 | 2024-06-19 | |
| Enamine | EN300-25019840-1.0g |
3-iodo-1-(trifluoromethyl)-1H-pyrazole |
1418273-52-5 | 95% | 1.0g |
$1256.0 | 2024-06-19 | |
| Enamine | EN300-25019840-2.5g |
3-iodo-1-(trifluoromethyl)-1H-pyrazole |
1418273-52-5 | 95% | 2.5g |
$2464.0 | 2024-06-19 | |
| Enamine | EN300-25019840-5.0g |
3-iodo-1-(trifluoromethyl)-1H-pyrazole |
1418273-52-5 | 95% | 5.0g |
$3645.0 | 2024-06-19 | |
| Enamine | EN300-25019840-10.0g |
3-iodo-1-(trifluoromethyl)-1H-pyrazole |
1418273-52-5 | 95% | 10.0g |
$5405.0 | 2024-06-19 | |
| eNovation Chemicals LLC | Y1192374-1g |
3-Iodo-1-(trifluoromethyl)pyrazole |
1418273-52-5 | 95% | 1g |
$1085 | 2025-02-19 |
3-Iodo-1-(trifluoromethyl)-1H-pyrazole Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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